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Compound of Interest

Compound Name: 2-Benzylaniline

Cat. No.: B1266149 Get Quote

An In-depth Technical Guide to 2-Benzylaniline
Introduction

2-Benzylaniline, also known as 2-aminodiphenylmethane, is an aromatic amine that serves as

a crucial building block in synthetic organic chemistry.[1][2] Its structure, featuring a benzyl

group attached to an aniline moiety, imparts unique chemical properties that make it a valuable

intermediate in the synthesis of various pharmaceuticals and other organic compounds.[1][3]

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-benzylaniline, detailed experimental protocols, and its applications, particularly

in the field of drug development. It is intended for researchers, scientists, and professionals in

drug development who require a detailed understanding of this compound.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2-Benzylaniline are summarized in

the table below. This data is essential for its handling, storage, and application in experimental

settings.
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Property Value Reference

Molecular Formula C₁₃H₁₃N [2][4][5]

Molecular Weight 183.25 g/mol [2][4][5][6]

CAS Number 28059-64-5 [2][4][5]

Appearance Solid [4][6]

Melting Point 49-54 °C [4][7]

Boiling Point 172-173 °C at 12 mmHg [4][7]

Flash Point 113 °C (closed cup)

Synonyms 2-Aminodiphenylmethane [4][5][8]

InChI

1S/C13H13N/c14-13-9-5-4-8-

12(13)10-11-6-2-1-3-7-11/h1-

9H,10,14H2

[4][7]

InChIKey
DWOBGCPUQNFAFB-

UHFFFAOYSA-N
[4][7]

SMILES Nc1ccccc1Cc2ccccc2 [4][7]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-benzylaniline are critical for its

successful application in research and development.

Synthesis of 2-Benzylaniline
Several synthetic routes to 2-benzylaniline have been reported. Below are detailed protocols

for some common methods.

1. Synthesis from (E)-2-arylidene-3-cyclohexenones and Primary Amines

This method provides a catalyst- and additive-free synthesis of 2-benzyl N-substituted anilines.

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylaniline
https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.coreychem.com/product/2-benzylaniline-cas-28059-64-5/
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/20/130
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials: (E)-2-arylidene-3-cyclohexenone (0.2 mmol), primary aliphatic amine (2.0 mmol),

Dimethoxyethane (DME) (2 mL).[1]

Procedure:

Combine (E)-2-arylidene-3-cyclohexenone and the primary aliphatic amine in a vial

containing a magnetic stirrer.[1]

Add DME to the mixture.[1]

Stir the reaction mixture at 60 °C.[1]

Monitor the reaction progress using Thin Layer Chromatography (TLC).[1]

Upon completion, concentrate the solvent under reduced pressure.[1]

Purify the residue by column chromatography on silica gel to obtain the 2-benzylaniline
product.[1]

2. Synthesis via Reductive Amination

This is an alternative two-step preparative method for mono-substituted N-benzylanilines.[9]

Step 1: Formation of Schiff Base

Materials: Appropriate aniline, appropriate aldehyde.

Procedure: React the aniline with the aldehyde to form a Schiff base.[9]

Step 2: Reduction of the Schiff Base

Materials: Schiff base from Step 1, Sodium borohydride.

Procedure: Reduce the formed Schiff base with sodium borohydride to yield the N-

benzylaniline.[9]

3. Classical Synthesis from Aniline and Benzyl Chloride

Materials: Aniline (excess), Benzyl chloride, Sodium bicarbonate.[10]
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Procedure:

Heat a mixture of excess aniline and benzyl chloride.[10] The reaction can also be carried

out at lower temperatures or in a sodium carbonate solution.[10]

The use of sodium bicarbonate is recommended for its purity and ease of handling.[10]

After the reaction, cool the mixture and filter it.[10]

Separate the aqueous and organic layers. Wash the organic layer with a saturated salt

solution.[10]

Dry the amines with anhydrous sodium sulfate and filter again.[10]

Remove the excess aniline by distillation under reduced pressure.[10]

The 2-benzylaniline product will distill at 180°C / 12 mmHg.[10]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of synthesized 2-
benzylaniline and its derivatives can be confirmed using ¹H and ¹³C NMR spectroscopy.[11]

Chromatography: Thin Layer Chromatography (TLC) is used for monitoring reaction

progress, and column chromatography is a standard method for purification.[1][9] Liquid

chromatography can also be used to confirm the formation of the target compound.[12]

Reactivity and Chemical Properties
2-Benzylaniline is an aromatic amine, and its reactivity is largely dictated by the amino group

and the two aromatic rings.

Nucleophilicity and Basicity: The lone pair of electrons on the nitrogen atom makes the

amino group nucleophilic and basic. However, in aniline, this lone pair is delocalized into the

benzene ring through resonance, which reduces its availability and makes aniline less basic

than aliphatic amines like benzylamine.[13]
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Electrophilic Aromatic Substitution: The -NH₂ group is a strong activating group, directing

electrophilic aromatic substitution to the ortho and para positions of the aniline ring.[13]

Oxidation: 2-Benzylaniline can form oxidation products, which may be toxic and mutagenic.

[2]

N-Alkylation and N-Acylation: The amino group can undergo further reactions such as

alkylation and acylation. For instance, the reaction with benzyl chloride can lead to the

formation of dibenzylaniline if not properly controlled.[9][10]

Applications in Drug Development
2-Benzylaniline and its derivatives are of significant interest in medicinal chemistry and drug

development.

Antihistamines: It is a key intermediate in the synthesis of epinastine hydrochloride, an

antihistamine.[12][14]

Anticancer Agents: A series of water-soluble N-(3,4,5-trimethoxybenzyl)aniline salts, derived

from a benzylaniline core, have shown potent inhibitory activity against tubulin

polymerization and significant cytotoxicity in various cancer cell lines.[15]

Antibacterial Agents: N-benzylaniline derivatives have been investigated for their potential as

antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA).[16]

Anti-inflammatory Drugs: The non-steroidal anti-inflammatory drug (NSAID) Benzydamine

can be synthesized from N-benzylaniline.[17]

Other Pharmaceutical Applications: Derivatives of 2-benzylaniline have shown potential as

anti-depression and analgesic pharmaceuticals.[1] N-benzylaniline is also an important

precursor for drugs used to treat respiratory diseases.[18]

Visualizations
Experimental and Logical Workflows
The following diagrams illustrate the logical flow of the synthesis and application of 2-
benzylaniline.
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General Synthesis and Application Workflow for 2-Benzylaniline
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Caption: General workflow from synthesis to drug development application of 2-Benzylaniline.
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Synthesis from (E)-2-arylidene-3-cyclohexenones
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Caption: Experimental workflow for the synthesis of 2-benzylaniline derivatives.
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Reductive Amination Synthesis Workflow
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Caption: Logical workflow for the two-step reductive amination synthesis.

Safety and Handling
2-Benzylaniline requires careful handling due to its potential hazards.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/eye protection/face protection.
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P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE): Dust mask (type N95 or equivalent), eye shields, and

gloves should be worn when handling the compound.

Storage: Keep the container tightly closed in a dry and well-ventilated place.[19] It is

classified under Storage Class Code 11 as a combustible solid.

Incompatible Materials: Oxidizing agents.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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